Cas no 1262000-74-7 (2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine)
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol
- 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%
- GCA07089
- 2-HYDROXY-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PYRIDINE
- 5-[4-(Pyrrolidine-1-sulfonyl)phenyl]pyridin-2(1H)-one
- 1262000-74-7
- DTXSID80683254
- MFCD18312564
- 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine
-
- MDL: MFCD18312564
- Inchi: 1S/C15H16N2O3S/c18-15-8-5-13(11-16-15)12-3-6-14(7-4-12)21(19,20)17-9-1-2-10-17/h3-8,11H,1-2,9-10H2,(H,16,18)
- InChI Key: LDKBPLDOQTUBEE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC(NC=2)=O)=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 304.08816355Da
- Monoisotopic Mass: 304.08816355Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.9Ų
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318269-5 g |
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%; . |
1262000-74-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318269-5g |
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%; . |
1262000-74-7 | 95% | 5g |
€1159.00 | 2025-03-19 |
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine
Introduction to 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine (CAS No. 1262000-74-7)
2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, with the CAS number 1262000-74-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a hydroxyl group and a pyrrolidinylsulfonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The molecular structure of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine is composed of a pyridine ring substituted with a hydroxyl group at the 2-position and a 4-(pyrrolidinylsulfonyl)phenyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.
Recent research has focused on the potential therapeutic applications of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of cyclooxygenase-2 (COX-2), an enzyme central to the synthesis of prostaglandins, which are mediators of inflammation and pain.
In addition to its anti-inflammatory effects, 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine has also demonstrated promising neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and upregulate antioxidant enzymes.
The pharmacokinetic profile of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a suitable candidate for further development as a therapeutic agent. Its low toxicity profile in preclinical models further supports its potential for clinical translation.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine in various disease conditions. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects in treating inflammatory disorders and pain management. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.
In conclusion, 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine (CAS No. 1262000-74-7) is a promising compound with a unique chemical structure that confers multiple biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical applications.
1262000-74-7 (2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]pyridine) Related Products
- 1261924-06-4(2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)
- 1261925-02-3(2-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid)
- 1261893-33-7(3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol)
- 1261910-18-2(2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine)
- 1261940-82-2(2-Hydroxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine)
- 1261910-23-9(6-[4-(Piperidine-1-sulfonyl)phenyl]pyridin-2(1H)-one)
- 1261910-51-3(2-Hydroxy-4-[3-(pyrrolidinylsulfonyl)phenyl]pyridine)
- 1261924-30-4(2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid)
- 1261889-37-5(2-Hydroxy-4-[4-(pyrrolidinylsulfonyl)phenyl]pyridine)
- 1261910-61-5(2-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine)